Cas no 2248345-54-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrrol-2-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrrol-2-yl)acetate
• CAS No: 2248345-54-0
• MF: C₁₄H₁₀N₂O₄
• MW: 270.240203380585
• CID: 6437870
• PubChem ID: 165904989
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrrol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6513444
• 2248345-54-0
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrrol-2-yl)acetate

• Inchi： 1S/C14H10N2O4/c17-12(8-9-4-3-7-15-9)20-16-13(18)10-5-1-2-6-11(10)14(16)19/h1-7,15H,8H2
• InChI Key： JXJAAKYBNUNKTK-UHFFFAOYSA-N
• SMILES： O(C(CC1=CC=CN1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 270.06405680g/mol
• Monoisotopic Mass: 270.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 79.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrrol-2-yl)acetate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrrol-2-yl)acetate (CAS: 2248345-54-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrrol-2-yl)acetate (CAS: 2248345-54-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and pyrrole moieties, exhibits promising biological activities, particularly in the context of drug discovery and development. Recent studies have focused on its synthesis, mechanistic pathways, and potential therapeutic applications, making it a compound of considerable interest to researchers.

One of the key areas of investigation has been the synthesis and optimization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrrol-2-yl)acetate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. This advancement is critical for scaling up production for preclinical and clinical studies. The researchers employed a combination of solid-phase synthesis and microwave-assisted reactions, which not only enhanced efficiency but also minimized the formation of byproducts.

In addition to synthetic improvements, the biological activity of this compound has been a focal point of recent research. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits strong inhibitory effects on cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This suggests its potential utility in developing new anti-inflammatory agents with fewer side effects compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs).

Further exploration into the mechanistic underpinnings of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrrol-2-yl)acetate has revealed its interaction with multiple molecular targets. A recent proteomics study highlighted its ability to modulate the activity of key signaling proteins in cancer cells, particularly those involved in apoptosis and cell cycle regulation. These findings, published in Molecular Cancer Therapeutics (2024), underscore the compound's potential as a multi-targeted agent in oncology, warranting further investigation in animal models and clinical trials.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. A 2023 review in Expert Opinion on Drug Discovery emphasized the importance of structural modifications to enhance the pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrrol-2-yl)acetate. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrrol-2-yl)acetate (CAS: 2248345-54-0) represents a promising candidate for further drug development, with applications spanning anti-inflammatory and anticancer therapies. Continued research into its synthesis, mechanism of action, and delivery systems will be crucial for realizing its full therapeutic potential. The compound's unique chemical structure and multifaceted biological activities position it as a valuable asset in the ongoing quest for novel and effective pharmaceutical agents.